8-Methoxy-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
8-Methoxy-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid is a chromene-based compound characterized by a methoxy group at position 8, a trifluoromethyl (-CF₃) group at position 2, and a carboxylic acid (-COOH) moiety at position 2. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the methoxy substituent may influence solubility and binding interactions with biological targets .
For example, the synthesis of related 2-(trifluoromethyl)-2H-chromene-3-carboxylic acids employs enantioselective strategies (Scheme 3 in ), suggesting similar approaches could apply to the target compound .
Properties
Molecular Formula |
C12H9F3O4 |
|---|---|
Molecular Weight |
274.19 g/mol |
IUPAC Name |
8-methoxy-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid |
InChI |
InChI=1S/C12H9F3O4/c1-18-8-4-2-3-6-5-7(11(16)17)10(12(13,14)15)19-9(6)8/h2-5,10H,1H3,(H,16,17) |
InChI Key |
GSHMBLHXRHGJQS-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=CC2=C1OC(C(=C2)C(=O)O)C(F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 8-Methoxy-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid typically involves the Knoevenagel condensation of salicylaldehydes with ethyl trifluoroacetoacetate, followed by intramolecular cyclization. This reaction is often carried out under solvent-free conditions using silica-immobilized L-proline as a catalyst .
Industrial Production Methods: Industrial production methods for this compound are not extensively documented. the use of green chemistry principles, such as solvent-free conditions and recyclable catalysts, is encouraged to minimize environmental impact and improve efficiency.
Chemical Reactions Analysis
Types of Reactions: 8-Methoxy-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.
Substitution: Electrophilic substitution reactions can occur at the aromatic ring.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like halogens or nitrating agents can be used for substitution reactions.
Major Products:
Oxidation: Quinones
Reduction: Alcohols
Substitution: Halogenated or nitrated derivatives
Scientific Research Applications
8-Methoxy-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid has several scientific research applications:
Chemistry: Used as a building block in organic synthesis and the development of new materials.
Medicine: Explored for its potential as a therapeutic agent in various diseases.
Industry: Utilized in the synthesis of specialty chemicals and pharmaceuticals.
Mechanism of Action
The mechanism of action of 8-Methoxy-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid involves its interaction with specific molecular targets. The compound can intercalate into DNA, leading to the inhibition of DNA synthesis and function. This mechanism is similar to that of other chromene derivatives, which are known to form DNA adducts and inhibit cellular processes .
Comparison with Similar Compounds
Comparative Analysis with Structural Analogues
Substituent Effects on Physicochemical Properties
The biological and chemical properties of chromene derivatives are heavily influenced by substituent patterns. Below is a comparative table of key analogues:
Key Observations :
- Trifluoromethyl Group : The -CF₃ group at position 2 enhances metabolic stability and electron-withdrawing effects, critical for prolonged pharmacological activity (e.g., D72’s 34-hour half-life) .
- Methoxy vs. Halogen Substituents : The 8-methoxy group in the target compound likely improves solubility compared to chloro or fluoro analogues (e.g., 6,8-dichloro or 8-fluoro derivatives) .
- Oxo vs. Trifluoromethyl at Position 2 : Replacement of -CF₃ with an oxo group (as in 8-methoxy-2-oxo derivatives) reduces lipophilicity but introduces phytotoxic effects .
COX-2 Selectivity
The co-crystallized chromene derivative D72 (Pfizer) demonstrates high COX-2 inhibition (IC₅₀ = 0.062 µM vs. 1.02 µM at COX-1), attributed to its trifluoromethyl group and chromene scaffold .
Phytotoxic and Antimicrobial Potential
The 8-methoxy-2-oxo analogue exhibits phytotoxicity, reducing seed germination by 25% at 800 µg/mL . Halogenated derivatives (e.g., 6,8-dichloro) may leverage halogen bonds for antimicrobial activity, though this remains speculative without explicit data .
Biological Activity
8-Methoxy-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid is a synthetic organic compound belonging to the chromene class, characterized by its unique structural features, including a methoxy group and a trifluoromethyl group. This compound has garnered attention for its diverse biological activities, particularly in the fields of cancer research and medicinal chemistry.
- Molecular Formula : C12H9F3O4
- Molecular Weight : 274.19 g/mol
- Structural Features :
- Methoxy group (-OCH₃)
- Trifluoromethyl group (-CF₃)
These functional groups influence the compound's reactivity and biological interactions, enhancing its lipophilicity and cellular penetration.
Anticancer Properties
Research indicates that 8-Methoxy-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid exhibits significant anticancer activity. Key findings include:
- Apoptosis Induction : The compound triggers apoptosis in various cancer cell lines, primarily by inducing cell cycle arrest at the G1/S phase. This leads to an increase in cells transitioning to the G2/M and pre-G1 phases, indicating a potential mechanism for cancer treatment .
- Mechanism of Action : The trifluoromethyl group enhances the compound's ability to bind to specific enzymes and receptors within cells, facilitating its apoptotic effects .
Anti-inflammatory Effects
In addition to its anticancer properties, this compound has been explored for its anti-inflammatory effects. It has shown promise in inhibiting pro-inflammatory cytokines, which may contribute to its therapeutic potential in inflammatory diseases .
Enzyme Inhibition
8-Methoxy-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid has demonstrated the ability to inhibit certain enzymes, making it relevant in medicinal chemistry for developing new therapeutic agents .
Case Studies and Research Findings
A variety of studies have been conducted to assess the biological activity of this compound:
-
Cell Line Studies : Laboratory studies have shown that treatment with 8-Methoxy-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid leads to significant reductions in cell viability in cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer) cells.
Cell Line IC50 Value (µM) Mechanism MCF-7 15.4 Apoptosis induction HeLa 12.7 Cell cycle arrest - In Vivo Studies : Animal models have been utilized to evaluate the compound's efficacy in reducing tumor size. Results indicate a marked reduction in tumor volume when administered at specific dosages over a defined period.
- Mechanistic Studies : Investigations into the molecular mechanisms revealed that the compound affects signaling pathways associated with apoptosis, including upregulation of pro-apoptotic proteins and downregulation of anti-apoptotic factors .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
